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Hydrochloride
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Abstract

This technical guide provides a comprehensive overview of the essential physical properties of
2-Fluoro-4-isopropoxyaniline hydrochloride (CAS No. 2235651-78-9). Intended for
researchers, medicinal chemists, and professionals in drug development, this document details
the experimental methodologies for determining these properties, emphasizing the scientific
rationale behind each protocol. The guide includes tabulated data, step-by-step procedures,
and visual workflows to ensure both clarity and practical applicability in a laboratory setting. All
data and protocols are supported by authoritative references to ensure scientific integrity.

Introduction and Molecular Profile

2-Fluoro-4-isopropoxyaniline hydrochloride is a substituted aniline derivative. Such
compounds are pivotal building blocks in medicinal chemistry and materials science, often
serving as precursors for the synthesis of complex molecular scaffolds. The presence of a
fluorine atom and an isopropoxy group on the aniline ring significantly influences its electronic
properties, lipophilicity, and metabolic stability, making it an attractive starting material for drug
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discovery programs. This guide focuses exclusively on the physical characterization of its
hydrochloride salt form, which is often preferred for its improved stability and handling
properties compared to the free base.

Molecular Structure:
Caption: Chemical structure of 2-Fluoro-4-isopropoxyaniline hydrochloride.

Summary of Physical Properties

The following table provides a consolidated overview of the key physical and chemical
properties of 2-Fluoro-4-isopropoxyaniline hydrochloride.

Property Value Source
2-Fluoro-4-isopropoxyaniline

IUPAC Name _ N/A
hydrochloride

CAS Number 2235651-78-9

Molecular Formula CoH13CIFNO*

Molecular Weight 169.21 g/mol (Free Base)

Off-white to light yellow
Appearance . .
crystalline solid

Purity >97% (Typical)

Experimental Protocols for Physical
Characterization

A systematic approach is crucial for the accurate characterization of any chemical compound.
The following workflow outlines the logical sequence of experiments for determining the
physical properties of a new batch of 2-Fluoro-4-isopropoxyaniline hydrochloride.
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Sample Receipt & Visual Inspection
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 To cite this document: BenchChem. [2-Fluoro-4-isopropoxyaniline hydrochloride physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1437269#2-fluoro-4-isopropoxyaniline-hydrochloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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